Cas no 1029419-85-9 (Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate)

Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate is a heterocyclic compound featuring a fused pyrido-oxazine core with a ketone and ester functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for constructing complex nitrogen-containing scaffolds. The ethyl ester moiety enhances solubility in organic solvents, facilitating further derivatization. Its rigid bicyclic framework offers stability while maintaining reactivity at the carbonyl and carboxylate sites, enabling selective modifications. The compound is valued for its potential in developing biologically active molecules, including kinase inhibitors and antimicrobial agents, due to its balanced electronic and steric properties.
Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate structure
1029419-85-9 structure
Product Name:Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate
CAS No:1029419-85-9
MF:C10H8N2O4
MW:220.181522369385
CID:1081507
PubChem ID:59298517
Update Time:2025-11-01

Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate
    • ethyl 4-oxopyrido[3,4-d][1,3]oxazine-2-carboxylate
    • DB-351559
    • SCHEMBL8195580
    • 1029419-85-9
    • DTXSID20731480
    • Ethyl4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate
    • Inchi: 1S/C10H8N2O4/c1-2-15-10(14)8-12-7-5-11-4-3-6(7)9(13)16-8/h3-5H,2H2,1H3
    • InChI Key: AKPLZDRUMYYGMH-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CN=CC=2N=C1C(=O)OCC)=O

Computed Properties

  • Exact Mass: 220.04840674g/mol
  • Monoisotopic Mass: 220.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 77.8Ų

Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM194371-1g
ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate
1029419-85-9 95%
1g
$703 2023-11-26
Alichem
A029191872-1g
Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate
1029419-85-9 95%
1g
$620.00 2023-09-04

Additional information on Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate

Research Brief on Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate (CAS: 1029419-85-9)

Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate (CAS: 1029419-85-9) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the pyrido[3,4-d][1,3]oxazine core, make it a promising scaffold for the development of novel bioactive molecules.

Recent studies have explored the synthetic pathways for Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate, with a particular emphasis on optimizing yield and purity. One notable approach involves a multi-step synthesis starting from readily available precursors, such as ethyl 2-aminonicotinate, followed by cyclization and oxidation steps. Advances in catalytic methods have also been reported, enabling more efficient and environmentally friendly production of this compound. These synthetic improvements are critical for scaling up production and facilitating further pharmacological investigations.

In terms of biological activity, Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate has demonstrated promising results in preliminary screenings. Researchers have identified its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways. For instance, recent in vitro studies have shown that derivatives of this compound exhibit selective inhibition of protein kinases, which are often implicated in cancer progression. These findings suggest that the compound could serve as a lead structure for the development of targeted anticancer therapies.

Further investigations into the pharmacokinetic properties of Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate have revealed favorable drug-like characteristics, including moderate solubility and metabolic stability. However, challenges such as oral bioavailability and tissue penetration remain to be addressed. Ongoing research is focused on structural modifications to enhance these properties while maintaining the compound's biological efficacy. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these optimizations.

The therapeutic potential of Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate extends beyond oncology. Recent studies have explored its application in neurodegenerative diseases, where it has shown neuroprotective effects in preclinical models. Additionally, its anti-inflammatory properties are being investigated for the treatment of chronic inflammatory conditions. These diverse applications highlight the versatility of this compound and its potential to address unmet medical needs across multiple therapeutic areas.

In conclusion, Ethyl 4-oxo-4H-pyrido[3,4-d][1,3]oxazine-2-carboxylate (CAS: 1029419-85-9) represents a promising candidate for further drug development. Its unique chemical structure, combined with its demonstrated biological activities, positions it as a valuable scaffold for medicinal chemistry. Future research should focus on optimizing its pharmacokinetic profile and expanding its therapeutic applications through targeted derivatization and preclinical validation. The continued exploration of this compound is expected to yield significant contributions to the field of chemical biology and pharmaceutical sciences.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.